Cas no 136794-22-4 (4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

4-(Prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a heterocyclic compound featuring a triazolone core with a sulfhydryl (-SH) and an allyl (prop-2-en-1-yl) substituent. Its structure offers reactivity at both the thiol and alkene functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the sulfhydryl group enables thiol-ene click chemistry, while the triazolone ring contributes to its potential as a scaffold for bioactive molecules. This compound may also serve as a ligand or building block in coordination chemistry and drug design. Its stability and functional group compatibility make it suitable for further derivatization in specialized chemical processes.

4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one structure

136794-22-4 structure

Product Name:4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one

CAS No:136794-22-4

MF:C₅H₇N₃OS

MW:157.193578958511

CID:3150148

PubChem ID:2743867

Update Time:2025-06-09

4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

- 4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one
- 4-(prop-2-en-1-yl)-5-sulfanyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- HMS565N02
- SCHEMBL7763858
- CS-0231079
- LFA79422
- 4-prop-2-enyl-5-sulfanylidene-1,2,4-triazolidin-3-one
- JIVXOXSMNILSHD-UHFFFAOYSA-N
- 4-allyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one
- AKOS003395150
- EN300-106979
- 4-(prop-2-en-1-yl)-5-sulfanylidene-1,2,4-triazolidin-3-one
- 4-Allyl-3-hydroxy-5-mercapto-1,2,4-triazole
- Maybridge1_008560
- STK272300
- 4-(2-Propen-1-yl)-5-thioxo-1,2,4-triazolidin-3-one
- 136794-22-4
- Inchi： 1S/C5H7N3OS/c1-2-3-8-4(9)6-7-5(8)10/h2H,1,3H2,(H,6,9)(H,7,10)
- InChI Key： JIVXOXSMNILSHD-UHFFFAOYSA-N
- SMILES： S=C1NNC(N1CC=C)=O

Computed Properties

Exact Mass: 157.03098303Da
Monoisotopic Mass: 157.03098303Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 76.5Å²

4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P768943-10mg	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4		10mg	$ 70.00	2022-06-03
TRC	P768943-50mg	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4		50mg	$ 210.00	2022-06-03
TRC	P768943-100mg	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4		100mg	$ 340.00	2022-06-03
Enamine	EN300-106979-0.05g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	0.05g	$202.0	2023-10-28
Enamine	EN300-106979-0.1g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	0.1g	$301.0	2023-10-28
Enamine	EN300-106979-0.25g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	0.25g	$431.0	2023-10-28
Enamine	EN300-106979-0.5g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	0.5g	$679.0	2023-10-28
Enamine	EN300-106979-1.0g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	1g	$871.0	2023-05-24
Enamine	EN300-106979-2.5g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	2.5g	$1707.0	2023-10-28
Enamine	EN300-106979-5.0g	4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one	136794-22-4	95%	5g	$2525.0	2023-05-24